Cas no 1823939-23-6 (5-Acetamido-2-chloroisonicotinamide)

5-Acetamido-2-chloroisonicotinamide is a specialized organic compound featuring both acetamido and chloro substituents on an isonicotinamide backbone. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic properties, facilitating further functionalization, while the acetamido moiety contributes to hydrogen bonding potential, influencing molecular interactions. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications. Proper handling and storage are recommended to maintain its integrity.

5-Acetamido-2-chloroisonicotinamide structure

1823939-23-6 structure

Product Name:5-Acetamido-2-chloroisonicotinamide

CAS No:1823939-23-6

MF:C₈H₈ClN₃O₂

MW:213.621020317078

CID:5059474

Update Time:2025-10-18

5-Acetamido-2-chloroisonicotinamide Chemical and Physical Properties

Names and Identifiers

- 5-Acetamido-2-chloroisonicotinamide
- Inchi： 1S/C8H8ClN3O2/c1-4(13)12-6-3-11-7(9)2-5(6)8(10)14/h2-3H,1H3,(H2,10,14)(H,12,13)
- InChI Key： FWSRCCKZXDAOJK-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(N)=O)=C(C=N1)NC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 247
XLogP3: 0.4
Topological Polar Surface Area: 85.1

5-Acetamido-2-chloroisonicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM278397-1g	5-Acetamido-2-chloroisonicotinamide	1823939-23-6	95%	1g	$449	2021-08-18
Chemenu	CM278397-1g	5-Acetamido-2-chloroisonicotinamide	1823939-23-6	95%	1g	$449	2022-06-12